Cas no 913393-94-9 (4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one)

• Product Name: 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one
• CAS No: 913393-94-9
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD27994449
• CID: 4777981
• Update Time: 2025-10-21

4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one
• SB39864
• 4-bromo-1,2-dihydropyrrolo[3,4-c]pyridin-3-one
• 4-bromo-1,2-dihydropyrrolo[3,4-c]pyridine-3-one
• 3h-pyrrolo[3,4-c]pyridin-3-one,4-bromo-1,2-dihydro-
• 4-Bromo-1,2-dihydro-3H-pyrrolo[3,4-c]pyridin-3-one

• MDL： MFCD27994449
• Inchi： 1S/C7H5BrN2O/c8-6-5-4(1-2-9-6)3-10-7(5)11/h1-2H,3H2,(H,10,11)
• InChI Key： WJVZWFCEQLNBGR-UHFFFAOYSA-N
• SMILES： BrC1C2C(NCC=2C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 0.7
• Topological Polar Surface Area: 42

Additional information on 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one

Comprehensive Overview of 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one (CAS No. 913393-94-9)

4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one (CAS No. 913393-94-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of a bromine substituent at the 4-position enhances its reactivity, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their role in the development of kinase inhibitors, antiviral agents, and other therapeutic molecules. Researchers are particularly interested in 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one due to its potential as a building block for small-molecule drugs. Its structural motif is frequently explored in medicinal chemistry for designing compounds targeting cancer, inflammatory diseases, and neurodegenerative disorders.

The synthesis of 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one typically involves multi-step reactions, including cyclization and bromination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes.

From an analytical perspective, 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure the compound's identity and purity, which are critical for its application in high-value research. The compound's stability under various conditions is also a subject of study, as it impacts storage and handling protocols.

The versatility of 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one extends beyond pharmaceuticals. It is increasingly explored in material science for developing organic semiconductors and light-emitting diodes (OLEDs). Its electron-rich structure makes it a candidate for optoelectronic applications, a field that has seen exponential growth due to the demand for energy-efficient technologies.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is a focal point for researchers. By modifying its core structure, scientists aim to enhance bioavailability and target specificity. Such efforts are aligned with the broader industry shift toward personalized medicine, where tailored therapies are developed based on individual genetic profiles.

Another area of interest is the compound's potential role in antimicrobial research. With the rise of antibiotic resistance, novel chemical scaffolds like 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one are being evaluated for their efficacy against resistant bacterial strains. This aligns with global health priorities to combat infectious diseases.

For researchers and manufacturers, sourcing high-quality 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one is essential. Suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, solubility, and spectral data. These details are crucial for ensuring reproducibility in experiments and industrial applications.

In summary, 4-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one (CAS No. 913393-94-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable asset in modern research, addressing pressing challenges in healthcare and technology. As scientific advancements continue, this compound is poised to play an even greater role in innovative solutions.